2-Deacetoxydecinnamoyltaxinine J

Chinese Name

English Name

2-Deacetoxydecinnamoyltaxinine J

标识符

CAS No.

87193-98-4

Molecular Formula

C28H40O9

Molecular Weight

520.6190

Compound details reference Kuujia Chemical Encyclopedia: 87193-98-4

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

7/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled7

druglikeness.missing71

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

496.6100

druglikeness.valid

TPSA

136.2600

druglikeness.valid

pKa_acidic

pKa_basic

LogP

LogD

HBA

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

corneal_permeability

HIA

bioavailability

PPB

tissue_distribution

blood_brain_barrier

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

CYP1A2_substrate

CYP1A2_inhibitor

CYP2C9_substrate

CYP2C9_inhibitor

CYP2C19_substrate

CYP2C19_inhibitor

CYP2D6_substrate

CYP2D6_inhibitor

CYP3A4_substrate

CYP3A4_inhibitor

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

micronucleus_test

chromosomal_aberration

DNA_damage

carcinogenicity

LD50_oral

LD50_iv

hepatotoxicity

cardiotoxicity

nephrotoxicity

neurotoxicity

hERG_inhibition

Pgp_substrate

Pgp_inhibitor

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

阿尔茨海默病

Alzheimer's Disease

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

乳腺癌

Breast cancer

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

前列腺癌

Prostate cancer

Corresponding Targets:

BCL2 (BCL2)TLR4 (TLR4)PTPN1 (PTPN1)

卵巢癌

Ovarian cancer

Corresponding Targets:

BCL2 (BCL2)IDO1 (IDO1)STAT3 (STAT3)

非小细胞肺癌

Non-small cell lung cancer

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

Plant Sources

No plant sources

2-Deacetoxydecinnamoyltaxinine J

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

2-Deacetoxydecinnamoyltaxinine J

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.29%2/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability0%0/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution0%0/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability0%0/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A40%0/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration0%0/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity0%0/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.0%0/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski0%0/16 druglikeness.fields

Risk Assessment

相关化合物